Cas no 1030377-53-7 (6-Chloro-1,3-dimethyl-1H-pyrazolo[3,4-d]pyrimidine)

6-Chloro-1,3-dimethyl-1H-pyrazolo[3,4-d]pyrimidine is a heterocyclic compound featuring a pyrazolo[3,4-d]pyrimidine core with chloro and methyl substituents. This structure serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of kinase inhibitors and other biologically active molecules. Its chloro group enables further functionalization via nucleophilic substitution, while the methyl groups enhance stability and lipophilicity. The compound's rigid fused-ring system contributes to its utility in designing selective small-molecule modulators. It is commonly employed in medicinal chemistry research for scaffold diversification and structure-activity relationship studies. Proper handling under inert conditions is recommended due to its sensitivity to moisture and reactive substituents.
6-Chloro-1,3-dimethyl-1H-pyrazolo[3,4-d]pyrimidine structure
1030377-53-7 structure
Product Name:6-Chloro-1,3-dimethyl-1H-pyrazolo[3,4-d]pyrimidine
CAS No:1030377-53-7
MF:C7H7ClN4
MW:182.610279321671
CID:2108129
Update Time:2025-06-07

6-Chloro-1,3-dimethyl-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 6-chloro-1,3-dimethyl-1H-Pyrazolo[3,4-d]pyrimidine
    • FCH4179451
    • AX8276551
    • 6-Chloro-1,3-dimethyl-1H-pyrazolo[3,4-d]pyrimidine
    • Inchi: 1S/C7H7ClN4/c1-4-5-3-9-7(8)10-6(5)12(2)11-4/h3H,1-2H3
    • InChI Key: BMWRDLKFCBZFAR-UHFFFAOYSA-N
    • SMILES: ClC1=NC=C2C(C)=NN(C)C2=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 177
  • Topological Polar Surface Area: 43.6

6-Chloro-1,3-dimethyl-1H-pyrazolo[3,4-d]pyrimidine Pricemore >>

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